Cas no 4261-67-0 (3-Dimethylamino-2-methylpropyl chloride hydrochloride)

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a quaternary ammonium compound widely used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity due to the presence of both a tertiary amine and a reactive chloride group, facilitating alkylation and quaternization reactions. The hydrochloride salt form enhances stability and solubility, making it suitable for controlled reactions in aqueous or polar solvents. This compound is particularly valuable in the production of specialty chemicals, surfactants, and active pharmaceutical ingredients (APIs), where precise functionalization is required. Its consistent purity and well-defined structure ensure reliable performance in synthetic applications.
3-Dimethylamino-2-methylpropyl chloride hydrochloride structure
4261-67-0 structure
Product name:3-Dimethylamino-2-methylpropyl chloride hydrochloride
CAS No:4261-67-0
MF:C6H15Cl2N
MW:172.095999956131
MDL:MFCD00012514
CID:44881
PubChem ID:3083841

3-Dimethylamino-2-methylpropyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Dimethylamino-2-methylpropyl chloride hydrochloride
    • 3-Chloro-N,N,2-trimethylpropylamine hydrochloride
    • 1-Chloro-3-(dimethylamino)-2-methylpropane hydrochloride
    • 3-Chloro-2-methyl-N,N-dimethylpropylamine hydrochloride
    • 1-Dimethylamino-2-methyl-3-chloropropane HCL (DMMPC, HCl)
    • 3-chloro-N,N,2-trimethylpropan-1-amine,hydrochloride
    • N-(3-Chloro-2-methylpropyl)-N,N-dimethylamine hydrochloride
    • 3-chloro-N,N,2-trimethylpropan-1-amine hydrochloride
    • 3-chloro-N,N,2-trimethylpropan-1-amine;hydrochloride
    • 3-Chloro-2-methylpropyl(dimethyl)ammonium chloride
    • SOMIBONUMGNAEP-UHFFFAOYSA-N
    • BCP09620
    • RL03641
    • MFCD00012514
    • 2-bromo-1,3-diphenyl-3-propanedione
    • 3-chloro-2-methyl-1-dimethylaminopropane hydrochloride
    • AKOS027320470
    • FT-0607606
    • 2-methyl-3-dimethylaminopropylchloride hydrochloride
    • 4261-67-0
    • 1-Dimethylamino-2-methyl-3-chloropropane hydrochloride
    • D71215
    • J-512396
    • 3-dimethylamino-2-methylpropylchloride hydrochloride
    • 3-chloro-N,N,2-trimethylpropan-1-aminehydrochloride
    • 3-Dimethylamino-2-methylpropyl-d6ChlorideHydrochloride
    • DTXSID60962610
    • SCHEMBL2218250
    • 3-Chloro-N,N,2-trimethylpropan-1-amine HCl
    • 2-methyl-3-dimethylaminopropyl chloride hydrochloride
    • AS-69285
    • CS-W017630
    • 3-Dimethylamino-2-methylpropyl chloride HCl
    • 3-chloro-N,N,2-trimethyl-1-propanamine hydrochloride
    • 3-Chloro-N,N,2-trimethylpropan-1-amine--hydrogen chloride (1/1)
    • EN300-25979384
    • (3-CHLORO-2-METHYLPROPYL)DIMETHYLAMINE HYDROCHLORIDE
    • EINECS 224-237-6
    • 3-Chloro-N,N,2-trimethyl-1-propanamine Hydrochloride; 1-Chloro-2-methyl-3-(dimethylamino)propane Hydrochloride; 1-Chloro-3-(N,N-dimethylamino)-2-methylpropane Hydrochloride; 2,N,N-Trimethylaminopropyl Chloride Hydrochloride;
    • MDL: MFCD00012514
    • Inchi: 1S/C6H14ClN.ClH/c1-6(4-7)5-8(2)3;/h6H,4-5H2,1-3H3;1H
    • InChI Key: SOMIBONUMGNAEP-UHFFFAOYSA-N
    • SMILES: ClC([H])([H])C([H])(C([H])([H])[H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H].Cl[H]
    • BRN: 4444785

Computed Properties

  • Exact Mass: 171.058155g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 171.058155g/mol
  • Monoisotopic Mass: 171.058155g/mol
  • Topological Polar Surface Area: 3.2Ų
  • Heavy Atom Count: 9
  • Complexity: 54.5
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White powder or massive solid
  • Melting Point: 169-173 ºC
  • Boiling Point: 144.5°Cat760mmHg
  • Flash Point: 41.2°C
  • PSA: 3.24000
  • LogP: 2.22490
  • Solubility: Uncertain
  • Sensitiveness: Hygroscopic

3-Dimethylamino-2-methylpropyl chloride hydrochloride Security Information

3-Dimethylamino-2-methylpropyl chloride hydrochloride Customs Data

  • HS CODE:2921199090
  • Customs Data:

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Dimethylamino-2-methylpropyl chloride hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D470795-50mg
3-Dimethylamino-2-methylpropyl Chloride Hydrochloride
4261-67-0
50mg
$ 190.00 2023-09-07
TRC
D470795-500mg
3-Dimethylamino-2-methylpropyl Chloride Hydrochloride
4261-67-0
500mg
$ 1499.00 2023-09-07
abcr
AB178139-100 g
3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%; .
4261-67-0 98%
100g
€458.90 2023-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XG823-1g
3-Dimethylamino-2-methylpropyl chloride hydrochloride
4261-67-0 98+%
1g
132CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XG823-5g
3-Dimethylamino-2-methylpropyl chloride hydrochloride
4261-67-0 98+%
5g
383CNY 2021-05-10
Enamine
EN300-25979384-0.25g
(3-chloro-2-methylpropyl)dimethylamine hydrochloride
4261-67-0 95%
0.25g
$19.0 2024-06-18
Enamine
EN300-25979384-10.0g
(3-chloro-2-methylpropyl)dimethylamine hydrochloride
4261-67-0 95%
10.0g
$27.0 2024-06-18
abcr
AB178139-100g
3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%; .
4261-67-0 98%
100g
€458.90 2025-02-16
Enamine
EN300-25979384-0.1g
(3-chloro-2-methylpropyl)dimethylamine hydrochloride
4261-67-0 95%
0.1g
$19.0 2024-06-18
Enamine
EN300-25979384-5g
(3-chloro-2-methylpropyl)dimethylamine hydrochloride
4261-67-0 95%
5g
$26.0 2023-09-14

Additional information on 3-Dimethylamino-2-methylpropyl chloride hydrochloride

3-Dimethylamino-2-methylpropyl Chloride Hydrochloride (CAS No. 4261-67-0)

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is a quaternary ammonium salt derived from the reaction of 3-dimethylamino-2-methylpropanol with hydrochloric acid. Its chemical structure features a tertiary amine group substituted with two methyl groups and a propyl chain, making it highly reactive and suitable for a wide range of chemical transformations.

The CAS No. 4261-67-0 designation uniquely identifies this compound in scientific literature and regulatory databases. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. For instance, researchers have utilized 3-dimethylamino-2-methylpropyl chloride hydrochloride to synthesize compounds with potent inhibitory effects against bacterial enzymes, such as β-lactamases, which are responsible for antibiotic resistance.

In the context of agrochemicals, this compound has been explored as a precursor for herbicides and insecticides. Its ability to form stable quaternary ammonium salts makes it an ideal candidate for developing environmentally friendly pesticides that degrade rapidly under natural conditions. A recent study published in the *Journal of Agricultural and Food Chemistry* demonstrated that derivatives of 3-dimethylamino-2-methylpropyl chloride hydrochloride exhibit selective toxicity against agricultural pests without adverse effects on non-target species.

From a synthetic chemistry perspective, 3-dimethylamino-2-methylpropyl chloride hydrochloride serves as a valuable reagent in nucleophilic substitution reactions. Its bulky structure facilitates selective reactions in complex molecular systems, making it a preferred choice for constructing chiral centers in organic molecules. This property has been exploited in the synthesis of enantiomerically pure pharmaceutical intermediates, which are critical for developing drugs with high therapeutic efficacy.

Moreover, advancements in green chemistry have led to innovative methods for synthesizing 3-dimethylamino-2-methylpropyl chloride hydrochloride using renewable feedstocks. For example, researchers have developed bio-based routes utilizing plant-derived alcohols and biodegradable catalysts to produce this compound on an industrial scale. These sustainable approaches not only reduce the environmental footprint but also align with global efforts to promote circular economy practices.

In terms of safety considerations, 3-dimethylamino-2-methylpropyl chloride hydrochloride exhibits moderate toxicity profiles when handled appropriately. Occupational exposure studies indicate that proper personal protective equipment (PPE) and ventilation systems are essential during its handling and storage. Regulatory agencies such as OSHA and EPA have established guidelines to ensure safe workplace practices when working with this compound.

Looking ahead, the demand for 3-dimethylamino-2-methylpropyl chloride hydrochloride is expected to grow due to its expanding applications in specialty chemicals and biotechnology. Emerging markets in Asia-Pacific regions are driving this demand, particularly in countries with robust pharmaceutical and agrochemical industries. According to market analysis reports by Grand View Research, the global market for quaternary ammonium salts is projected to witness a compound annual growth rate (CAGR) of over 5% from 2023 to 2030.

In conclusion, 3-dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, coupled with advancements in synthetic methodologies and sustainability practices, position it as a key player in modern chemical innovation.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4261-67-0)3-Dimethylamino-2-methylpropyl chloride hydrochloride
A825962
Purity:99%
Quantity:100g
Price ($):236.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:4261-67-0)3-Dimethylamino-2-methylpropyl chloride hydrochloride
sfd16434
Purity:99.9%
Quantity:200kg
Price ($):Inquiry